Pseudomonic acid B
Pseudomonic acid B
Brand Name:
Vulcanchem
CAS No.:
40980-51-6
VCID:
VC20885178
InChI:
InChI=1S/C26H44O10/c1-16(13-22(30)34-11-9-7-5-4-6-8-10-21(28)29)12-19-23(31)25(32)26(33,15-35-19)14-20-24(36-20)17(2)18(3)27/h13,17-20,23-25,27,31-33H,4-12,14-15H2,1-3H3,(H,28,29)/b16-13+/t17-,18-,19-,20-,23-,24-,25-,26+/m0/s1
SMILES:
CC(C1C(O1)CC2(COC(C(C2O)O)CC(=CC(=O)OCCCCCCCCC(=O)O)C)O)C(C)O
Molecular Formula:
C26H44O10
Molecular Weight:
516.6 g/mol
Pseudomonic acid B
CAS No.: 40980-51-6
Cat. No.: VC20885178
Molecular Formula: C26H44O10
Molecular Weight: 516.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 40980-51-6 |
|---|---|
| Molecular Formula | C26H44O10 |
| Molecular Weight | 516.6 g/mol |
| IUPAC Name | 9-[(E)-3-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxy-5-[[(2S,3S)-3-[(2S,3S)-3-hydroxybutan-2-yl]oxiran-2-yl]methyl]oxan-2-yl]but-2-enoyl]oxynonanoic acid |
| Standard InChI | InChI=1S/C26H44O10/c1-16(13-22(30)34-11-9-7-5-4-6-8-10-21(28)29)12-19-23(31)25(32)26(33,15-35-19)14-20-24(36-20)17(2)18(3)27/h13,17-20,23-25,27,31-33H,4-12,14-15H2,1-3H3,(H,28,29)/b16-13+/t17-,18-,19-,20-,23-,24-,25-,26+/m0/s1 |
| Standard InChI Key | JGKQAKOVZJHZTF-LHSFDMIQSA-N |
| Isomeric SMILES | C[C@H]([C@H]1[C@@H](O1)C[C@]2(CO[C@H]([C@@H]([C@@H]2O)O)C/C(=C/C(=O)OCCCCCCCCC(=O)O)/C)O)[C@H](C)O |
| SMILES | CC(C1C(O1)CC2(COC(C(C2O)O)CC(=CC(=O)OCCCCCCCCC(=O)O)C)O)C(C)O |
| Canonical SMILES | CC(C1C(O1)CC2(COC(C(C2O)O)CC(=CC(=O)OCCCCCCCCC(=O)O)C)O)C(C)O |
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